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Compound of Interest

Compound Name: Crizotinib-d5

Cat. No.: B3026244

For immediate release: This document provides essential procedural guidance for the safe and
compliant disposal of Crizotinib-d5, ensuring the safety of laboratory personnel and the
protection of the environment. Researchers, scientists, and drug development professionals
should adhere to these protocols to mitigate risks associated with this compound.

Crizotinib-d5, a deuterated analog of the potent ALK and c-MET inhibitor Crizotinib, requires
careful handling and disposal due to its potential hazards. Safety Data Sheets (SDS) indicate
that Crizotinib is harmful if swallowed, in contact with skin, or inhaled, and causes serious eye
irritation.[1] Furthermore, it is classified as an environmentally hazardous substance and is very
toxic to aquatic life.[2] Therefore, proper disposal is not merely a regulatory requirement but a
critical aspect of responsible laboratory practice.

Step-by-Step Disposal Procedures

Adherence to the following steps is mandatory for the disposal of Crizotinib-d5 and its
contaminated materials:

e Do Not Dispose in General Waste or Sewer Systems: Under no circumstances should
Crizotinib-d5 be disposed of with household garbage or poured down the drain.[1] Its
toxicity to aquatic life necessitates preventing its entry into groundwater, water courses, or
sewage systems.[1]

o Treat as Hazardous Waste: All Crizotinib-d5 waste, including unused product, empty
containers, and contaminated personal protective equipment (PPE), must be treated as
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hazardous waste.

Segregate and Label Waste:

o Collect all solid waste, such as contaminated gloves, wipes, and vials, in a dedicated,
clearly labeled, and sealed hazardous waste container.

o Liquid waste containing Crizotinib-d5 should be collected in a separate, leak-proof, and
appropriately labeled container.

Engage a Licensed Hazardous Waste Disposal Company: The disposal of Crizotinib-d5
must be conducted through a licensed and qualified hazardous material disposal company.
[3] These companies are equipped to handle and treat chemical waste in accordance with
federal, state, and local regulations.

Consider Incineration: Where permissible and available, incineration in a facility equipped
with an afterburner and scrubber is a recommended method for the destruction of Crizotinib.
[3] This should be carried out by the licensed disposal company.

Maintain Documentation: Keep detailed records of the disposal process, including the date,
guantity of waste, and the name of the disposal company. This documentation is crucial for
regulatory compliance.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Crizotinib-d5.

Crizotinib-d5 Disposal Decision Workflow

Key Safety and Handling Reminders

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, lab
coats, and eye protection, when handling Crizotinib-d5.

e Avoid Dust and Aerosol Generation: Handle the solid compound in a manner that minimizes
the creation of dust.
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o Spill Management: In the event of a spill, contain the material and clean the area thoroughly
with an appropriate absorbent material. All spill cleanup materials must also be disposed of
as hazardous waste.

o Regulatory Compliance: It is the responsibility of the researcher and their institution to be
aware of and comply with all relevant national and local regulations governing hazardous
waste disposal.[4]

By implementing these procedures, laboratories can ensure the safe handling and disposal of
Crizotinib-d5, fostering a secure research environment and upholding their commitment to
environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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